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Compound of Interest

Compound Name: 4-Methyl-3-nitrophenol

Cat. No.: B015662

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Methyl-3-nitrophenol (CAS No.
2042-14-0), a versatile chemical compound with applications in organic synthesis and as an
intermediate in the manufacturing of various chemicals. This document consolidates its
chemical and physical properties, safety information, and a detailed experimental protocol for
its synthesis.

Core Properties and Information

Identifier: 4-Methyl-3-nitrophenol CAS Number: 2042-14-0[1][2][3][4][5][6]

4-Methyl-3-nitrophenol, also known as 3-Nitro-p-cresol, is a pale yellow crystalline solid.[1] It
is slightly soluble in water but shows good solubility in organic solvents like ethyl acetate and
methanol.[1][5][6] This compound is a key intermediate in the synthesis of pharmaceuticals,
agricultural chemicals, and dyes.[7]

Physicochemical Properties

The fundamental physicochemical properties of 4-Methyl-3-nitrophenol are summarized in the
table below for easy reference.
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Property Value Source

Molecular Formula C7H7NOs3 [11[3]

Molecular Weight 153.14 g/mol [2][4]

Melting Point 78-81 °C [11[41[5][6]

Boiling Point 276 °C at 760 mmHg [1]

Density 1.32 g/cm3 [1]

Flash Point 125.2 °C [1]

Vapor Pressure 0.00294 mmHg at 25°C [1]

Refractive Index 1.596 [1]

Water Solubility Slightly soluble [11[5]16]

LogP 2.132 [1]

pKa 8.66 + 0.10 (Predicted) [1]
Identification and Structure

Identifier Value Source

CAS Number 2042-14-0 [L12113114115]116]

EC Number 218-044-6 [1][2]14]

Linear Formula CH3CeH3(NO2)OH [2][4]
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Safety and Handling
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4-Methyl-3-nitrophenol is classified as a warning-level hazard. It is irritating to the eyes, skin,
and respiratory system.[4][6] Appropriate personal protective equipment (PPE), including
gloves, eye shields, and a dust mask (type N95 or equivalent), should be worn when handling
this chemical.[4]

Hazard Statements: H315, H319, H335[4] Precautionary Statements: P261, P264, P271, P280,
P302 + P352, P305 + P351 + P338[4]

Experimental Protocols

Synthesis of 4-Methyl-3-nitrophenol from 4-methyl-3-
hitroaniline

A common laboratory-scale synthesis of 4-Methyl-3-nitrophenol involves the diazotization of
4-methyl-3-nitroaniline followed by hydrolysis.

Materials:

e 4-methyl-3-nitroaniline

o Sulfuric Acid (H2S0a4)

o Water (H20)

e Sodium Nitrite (NaNO2)

o Ethyl Acetate (EtOAC)

e Anhydrous Sodium Sulfate (NazS0a)

o Petroleum Ether

Procedure:

e Dissolve 4-methyl-3-nitroaniline (200 mg, 1.31 mmol) in a 3:1 mixture of H2SO4-H20.[5]

o Heat the resulting mixture to 100 °C and maintain this temperature for 30 minutes.[5]
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 After the reaction is complete, cool the mixture to 0 °C in an ice bath.[5]

e Slowly add a solution of NaNO:2 dropwise to the cooled mixture.[5]

o Continue stirring the reaction for 1 hour at 0 °C after the addition is complete.[5]
o Following the diazotization, heat the mixture to reflux.[5]

e Upon completion of the hydrolysis, extract the reaction mixture several times with ethyl
acetate.[5]

o Combine the organic phases and dry them over anhydrous Na=S0Oa.[5]
o Concentrate the dried organic phase under reduced pressure.[5]

 Purify the crude product by flash column chromatography using a petroleum ether-ethyl
acetate (9:1) eluent system to yield the final product as a yellow solid (70% yield).[5]

Product Confirmation: The structure of the synthesized 4-Methyl-3-nitrophenol can be
confirmed by *H NMR spectroscopy.

e 1HNMR (400 MHz, CDCl3): 6 7.48 (s, 1H), 7.17 (d, J = 8.4 Hz, 1H), 7.01 (dd, J = 8.4, 2.4 Hz,
1H), 5.84 (s, 1H), 2.48 (s, 3H) ppm.[5]

Applications in Research and Development

4-Methyl-3-nitrophenol serves as a crucial building block in organic synthesis. It is utilized as
a starting reagent in the preparation of more complex molecules, such as 1-methyl-2-nitro-4-
(tetrahydropyranyloxy)benzene.[4] It has also been employed as a standard in the analytical
determination of nitrophenols.[4] Its applications extend to the preparation of biologically and
pharmacologically active molecules, making it a compound of interest for drug development
professionals.[4]

Visualized Workflow
Synthesis Workflow

The following diagram illustrates the key stages in the synthesis of 4-Methyl-3-nitrophenol.
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Synthesis of 4-Methyl-3-nitrophenol

1. Dissolve 4-methyl-3-nitroaniline
in H2SO4/H20

'

2. Heat to 100°C for 30 min

'

3. Cool to 0°C

l

4. Add NaNO2 solution (Diazotization)

5. Heat to reflux (Hydrolysis)

6. Extraction with Ethyl Acetate

7. Drying and Concentration

8. Column Chromatography Purification

Final Product:
4-Methyl-3-nitrophenol

Click to download full resolution via product page

Caption: Key steps in the synthesis of 4-Methyl-3-nitrophenol.
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As of the current literature review, no specific signaling pathways involving 4-Methyl-3-
nitrophenol have been detailed. Further research into the biological activity of this compound
is warranted to elucidate its potential mechanisms of action and explore its utility in drug
discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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